Cas no 1133695-49-4 (Bazedoxifene-d4)

• Product Name: Bazedoxifene-d4
• CAS No: 1133695-49-4
• MF: C₃₂H₃₈N₂O₅
• MW: 534.679175853729
• CID: 1064366
• PubChem ID: 71313639
• Update Time: 2025-11-02

Bazedoxifene-d4 Chemical and Physical Properties

Names and Identifiers

• Bazedoxifene-d4 Acetate
• Bazedoxifene-d4
• acetic acid,1-[[4-[2-(azepan-1-yl)-1,1,2,2-tetradeuterioethoxy]phenyl]methyl]-2-(4-hydroxyphenyl)-3-methylindol-5-ol
• 1133695-49-4
• HY-A0031S2
• Acetic acid--1-[(4-{[2-(azepan-1-yl)(~2~H_4_)ethyl]oxy}phenyl)methyl]-2-(4-hydroxyphenyl)-3-methyl-1H-indol-5-ol (1/1)
• DTXSID80747082
• acetic acid;1-[[4-[2-(azepan-1-yl)-1,1,2,2-tetradeuterioethoxy]phenyl]methyl]-2-(4-hydroxyphenyl)-3-methylindol-5-ol
• Bazedoxifene-d4 (acetate)
• CS-0375552
• DA-50976
• 1795027-71-2

• Inchi： 1S/C30H34N2O3.C2H4O2/c1-22-28-20-26(34)12-15-29(28)32(30(22)24-8-10-25(33)11-9-24)21-23-6-13-27(14-7-23)35-19-18-31-16-4-2-3-5-17-31;1-2(3)4/h6-15,20,33-34H,2-5,16-19,21H2,1H3;1H3,(H,3,4)/i18D2,19D2;
• InChI Key： OMZAMQFQZMUNTP-ZQAHQZODSA-N
• SMILES： O(C1C=CC(=CC=1)CN1C2C=CC(=CC=2C(C)=C1C1C=CC(=CC=1)O)O)C([2H])([2H])C([2H])([2H])N1CCCCCC1.OC(C)=O

Computed Properties

• Exact Mass: 534.30300
• Monoisotopic Mass: 530.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 654
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2A^2

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: No data available
• Boiling Point: 694.4°C at 760 mmHg
• Flash Point: 373.8°C
• PSA: 95.16000
• LogP: 6.35980
• Vapor Pressure: No data available

Bazedoxifene-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on Bazedoxifene-d4

Bazedoxifene-d4: A Comprehensive Guide to the Deuterated Selective Estrogen Receptor Modulator

Bazedoxifene-d4 (CAS No. 1133695-49-4) is a deuterium-labeled analog of Bazedoxifene, a well-known selective estrogen receptor modulator (SERM). This compound has gained significant attention in pharmaceutical research due to its unique properties and applications in drug metabolism studies. As a deuterated variant, Bazedoxifene-d4 offers enhanced stability and improved pharmacokinetic profiling, making it invaluable for analytical and diagnostic purposes.

The molecular structure of Bazedoxifene-d4 features four deuterium atoms replacing hydrogen atoms at specific positions. This subtle yet impactful modification results in altered metabolic pathways, which is particularly useful in mass spectrometry and drug development research. Researchers frequently utilize Bazedoxifene-d4 as an internal standard in LC-MS/MS analyses to ensure accurate quantification of Bazedoxifene in biological samples.

One of the most searched questions regarding Bazedoxifene-d4 is: "What are the advantages of using deuterated compounds in drug research?" The answer lies in the kinetic isotope effect, where deuterium-carbon bonds are more stable than hydrogen-carbon bonds. This property reduces the rate of metabolism, allowing for prolonged drug action and improved detection sensitivity in analytical assays.

Current research trends show growing interest in Bazedoxifene-d4 for studying estrogen receptor-positive breast cancer treatments. With increasing awareness about women's health and personalized medicine, scientists are exploring how deuterated SERMs like Bazedoxifene-d4 can contribute to more effective therapeutic strategies with fewer side effects.

The pharmaceutical industry values Bazedoxifene-d4 for its role in bioequivalence studies and drug interaction research. Recent publications highlight its use in investigating potential drug-drug interactions involving CYP3A4 enzyme metabolism, addressing another common search query: "How does Bazedoxifene interact with other medications?"

From a synthetic chemistry perspective, the preparation of Bazedoxifene-d4 requires specialized expertise in deuterium labeling techniques. The process typically involves catalytic exchange reactions or customized synthetic routes to ensure high isotopic purity (>98%), which is crucial for its intended research applications.

Analytical chemists frequently search for "Bazedoxifene-d4 HPLC separation methods" and "Bazedoxifene-d4 stability data". These parameters are essential for method development in clinical research laboratories. The compound demonstrates excellent stability under standard storage conditions (-20°C), with shelf life typically exceeding 24 months when properly stored.

Emerging applications of Bazedoxifene-d4 include its use in doping control analysis for sports medicine and forensic toxicology investigations. These novel applications respond to growing concerns about substance abuse in athletics and the need for more sophisticated detection methods.

The market for deuterated pharmaceutical standards like Bazedoxifene-d4 continues to expand, driven by increasing demand for precision medicine and personalized therapeutics. Industry analysts project steady growth in this sector, particularly for compounds used in oncology and endocrinology research.

Quality control of Bazedoxifene-d4 involves rigorous testing for isotopic enrichment, chemical purity, and structural confirmation using advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These quality assurance measures ensure reliable performance in critical research applications.

For researchers investigating bone density preservation and menopausal symptom management, Bazedoxifene-d4 serves as a valuable tool for understanding drug distribution and elimination patterns. Its applications extend to preclinical studies evaluating tissue-specific estrogen receptor modulation.

The development of Bazedoxifene-d4 reflects broader trends in pharmaceutical research toward isotope-labeled compounds and stable isotope applications. As analytical techniques become more sophisticated, the demand for high-quality deuterated standards like Bazedoxifene-d4 will likely continue to rise.

When handling Bazedoxifene-d4, researchers should follow standard laboratory safety protocols, including proper personal protective equipment and appropriate waste disposal methods. While not classified as hazardous, good laboratory practice dictates careful handling of all research chemicals.

Future research directions for Bazedoxifene-d4 may include expanded applications in metabolomics studies and pharmacokinetic modeling. The compound's unique properties position it as a versatile tool for advancing our understanding of SERM pharmacology and therapeutic potential.